Cas no 2227677-23-6 (methyl 2-hydroxy-5-(3R)-3-hydroxybutylbenzoate)

• Product Name: methyl 2-hydroxy-5-(3R)-3-hydroxybutylbenzoate
• CAS No: 2227677-23-6
• MF: C₁₂H₁₆O₄
• MW: 224.253044128418
• CID: 5926061
• PubChem ID: 165712027
• Update Time: 2025-05-21

methyl 2-hydroxy-5-(3R)-3-hydroxybutylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-hydroxy-5-(3R)-3-hydroxybutylbenzoate
• methyl 2-hydroxy-5-[(3R)-3-hydroxybutyl]benzoate
• EN300-1799413
• 2227677-23-6

• Inchi： 1S/C12H16O4/c1-8(13)3-4-9-5-6-11(14)10(7-9)12(15)16-2/h5-8,13-14H,3-4H2,1-2H3/t8-/m1/s1
• InChI Key： QGKJZKDVJVPNRM-MRVPVSSYSA-N
• SMILES： O[C@H](C)CCC1C=CC(=C(C(=O)OC)C=1)O

Computed Properties

• Exact Mass: 224.10485899g/mol
• Monoisotopic Mass: 224.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 66.8Ų

Additional information on methyl 2-hydroxy-5-(3R)-3-hydroxybutylbenzoate

Methyl 2-Hydroxy-5-(3R)-3-Hydroxybutylbenzoate (CAS No. 2227677-23-6): An Overview

Methyl 2-hydroxy-5-(3R)-3-hydroxybutylbenzoate (CAS No. 2227677-23-6) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and medicinal chemistry. This compound is characterized by its complex molecular architecture, which includes a benzene ring substituted with a hydroxymethyl group and a chiral hydroxybutyl side chain. The presence of these functional groups imparts specific physicochemical properties that make it a valuable candidate for further research and development.

The chemical formula of methyl 2-hydroxy-5-(3R)-3-hydroxybutylbenzoate is C11H14O4, and its molecular weight is approximately 206.21 g/mol. The compound is typically synthesized through a series of multi-step reactions, including esterification, substitution, and chiral resolution techniques. These synthetic pathways are crucial for ensuring the purity and enantiomeric purity of the final product, which are essential for its intended applications.

Recent studies have highlighted the potential of methyl 2-hydroxy-5-(3R)-3-hydroxybutylbenzoate in various biological contexts. One notable area of research is its role as a potential therapeutic agent. In vitro studies have shown that this compound exhibits significant antioxidant and anti-inflammatory properties, which could be beneficial in the treatment of oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that methyl 2-hydroxy-5-(3R)-3-hydroxybutylbenzoate effectively scavenged reactive oxygen species (ROS) and inhibited the production of pro-inflammatory cytokines in human cell lines.

Another promising application of methyl 2-hydroxy-5-(3R)-3-hydroxybutylbenzoate is in the field of drug delivery systems. The compound's hydrophilic and lipophilic properties make it an ideal candidate for designing prodrugs or drug carriers that can enhance the bioavailability and targeted delivery of therapeutic agents. Research published in the International Journal of Pharmaceutics has explored the use of this compound as a carrier for poorly soluble drugs, demonstrating improved solubility and pharmacokinetic profiles compared to conventional formulations.

In addition to its biological activities, methyl 2-hydroxy-5-(3R)-3-hydroxybutylbenzoate has also been investigated for its potential as a chiral building block in organic synthesis. The presence of the (3R)-hydroxybutyl group provides a chiral center that can be exploited for the synthesis of enantiomerically pure compounds, which are crucial in pharmaceutical development. A study published in Organic Letters reported the successful use of this compound as a starting material for the synthesis of several biologically active molecules, including potential anti-cancer agents.

The safety profile of methyl 2-hydroxy-5-(3R)-3-hydroxybutylbenzoate has also been evaluated in preclinical studies. Toxicological assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further clinical evaluation. However, ongoing research is necessary to fully understand its long-term safety and efficacy in human subjects.

In conclusion, methyl 2-hydroxy-5-(3R)-3-hydroxybutylbenzoate (CAS No. 2227677-23-6) is a multifaceted compound with a wide range of potential applications in pharmaceutical and medicinal chemistry. Its unique chemical structure, coupled with its biological activities and safety profile, positions it as an exciting area of research for scientists and researchers worldwide. As further studies continue to unravel its full potential, this compound may play a significant role in advancing therapeutic options for various diseases and conditions.